Cas no 25317-48-0 (2-Naphthalenesulfonicacid, 7-(acetylamino)-3-[2-[4-(acetylamino)phenyl]diazenyl]-4-hydroxy-)

• Product Name: 2-Naphthalenesulfonicacid, 7-(acetylamino)-3-[2-[4-(acetylamino)phenyl]diazenyl]-4-hydroxy-
• CAS No: 25317-48-0
• MF: C₂₀H₁₈N₄O₆S
• MW: 442.445123195648
• CID: 285860
• PubChem ID: 80358
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 7-(acetylamino)-3-[2-[4-(acetylamino)phenyl]diazenyl]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 7-(acetylamino)-3-[2-[4-(acetylamino)phenyl]diazenyl]-4-hydroxy-
• (3E)-7-(acetylamino)-3-{2-[4-(acetylamino)phenyl]hydrazinylidene}-4-oxo-3,4-dihydronaphthalene-2-sulfonic acid
• 7-(Acetylamino)-3-((4-(acetylamino)phenyl)azo)-4-hydroxynaphthalene-2-sulphonic acid
• 7-acetamido-3-(4-acetamidophenyl)azo-4-hydroxy-naphthalene-2-sulfonic acid
• NS00083776
• DTXSID701043725
• 1088236-45-6
• 7-Acetamido-3-[(4-acetamidophenyl)diazenyl]-4-hydroxy-2-naphthalenesulfonic acid
• DTXSID80863716
• 7-Acetamido-3-[(E)-(4-acetamidophenyl)diazenyl]-4-hydroxy-2-naphthalenesulfonic acid
• 25317-48-0
• EINECS 246-828-8
• 7-(ACETYLAMINO)-3-[[4-(ACETYLAMINO)PHENYL]AZO]-4-HYDROXYNAPHTHALENE-2-SULFONIC ACID

• Inchi： 1S/C20H18N4O6S/c1-11(25)21-14-3-5-15(6-4-14)23-24-19-18(31(28,29)30)10-13-9-16(22-12(2)26)7-8-17(13)20(19)27/h3-10,27H,1-2H3,(H,21,25)(H,22,26)(H,28,29,30)/b24-23+
• InChI Key： CECGUGFIJCQUOO-WCWDXBQESA-N
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(C)=O)O)/N=N/C1C=CC(=CC=1)NC(C)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 442.09484
• Monoisotopic Mass: 442.094705
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162
• XLogP3: 1.7

Experimental Properties

• Density: 1.49
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.683
• PSA: 157.52